4H-Pyrrolo[2,3-d]thiazole-5-carboxamide

• IUPAC Name: 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxamide
• InChI: InChI=1S/C6H5N3OS/c7-5(10)3-1-4-6(9-3)8-2-11-4/h1-2,9H,(H2,7,10)
• InChI Key: GSTDLFUESDSNLI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC2=C1SC=N2)C(=O)N
• Molecular Formula: C6H5N3OS
• Molecular Weight: 167.19 g/mol

Description

4H-Pyrrolo[2,3-d]thiazole-5-carboxamide is a heterocyclic compound that has received significant attention in recent years due to its potential applications in drug discovery and development. This molecule has a unique structure that allows it to interact with biological systems in a variety of ways, making it a promising candidate for the development of new therapeutics. In

Scientific Research Applications

• Synthesis and Modification : Koolman, Heinrich, and Reggelin (2010) describe the derivation of Pyrrolo[2,3-d]thiazoles from corresponding o-aminoalkynylthiazoles via microwave-assisted 5-endo-dig cyclization. They also discuss structural variety accessible through reactions such as the Suzuki reaction and post-cyclization modifications (Koolman, Heinrich, & Reggelin, 2010).

• Precursor for Synthesis : Wang et al. (2014) report a high-yield, environmentally friendly synthesis method for 5-aminothiazole-4-carboxamide, a precursor for the synthesis of thiazole [4,5-d] pyrimidines (Wang et al., 2014).

• Synthesis of Nitrogenous Structures : Chumachenko, Shablykin, and Brovarets (2013) synthesized N-Alkyl(aryl)-3-amino-5H,6H,7H-pyrrolo[1,2-a]imidazole-2-carboxamides, used for creating various substituted nitrogenous structures (Chumachenko, Shablykin, & Brovarets, 2013).

• Cycloaddition Reactions : Sutcliffe et al. (2000) explored the cycloaddition reactions of pyrrolo[1,2-c]thiazole, demonstrating its behavior as a thiocarbonyl ylide with electron-deficient alkenes and azomethine ylide with electron-deficient alkynes (Sutcliffe, Storr, Gilchrist, & Rafferty, 2000).

• Antimicrobial Activity : Stanchev et al. (1999) synthesized various amino acids and peptides containing thiazole and oxazole moieties, including derivatives related to Pyrrolo[2,3-d]thiazoles, and assessed their moderate antimicrobial activity against various bacteria, fungi, and yeast (Stanchev et al., 1999).

• Anti-Inflammatory Activity : Maddila et al. (2016) synthesized a series of 1,3,4-thiadiazoles with pyrazole and pyrrole moiety, assessing their significant anti-inflammatory activity (Maddila, Gorle, Sampath, & Lavanya, 2016).